Cas no 950241-42-6 (N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950241-42-6
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 5430403
• Update Time: 2025-06-14

N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-

• Inchi： 1S/C18H17N5O2/c1-11-6-3-4-9-15(11)23-17(19)16(21-22-23)18(25)20-14-8-5-7-13(10-14)12(2)24/h3-10H,19H2,1-2H3,(H,20,25)
• InChI Key： IYLBNSJJRFDCMT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(N)=C(C(NC2=CC=CC(C(C)=O)=C2)=O)N=N1

Additional information on N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-42-6)

The compound N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-42-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This 1,2,3-triazole derivative is characterized by the presence of an acetylphenyl group and a methylphenyl substituent, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a scaffold for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's triazole core is known for its stability and versatility, making it a popular choice for developing small-molecule inhibitors and biochemical probes. Its CAS No. 950241-42-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key areas of interest for this compound is its potential application in targeted therapy. The amino and carboxamide functional groups in its structure enable hydrogen bonding interactions, which are critical for binding to enzymes or receptors. This property aligns with the growing focus on precision medicine, where researchers aim to develop compounds with high specificity for disease-related targets. The 2-methylphenyl moiety further enhances its lipophilicity, potentially improving membrane permeability—a hot topic in drug delivery optimization.

From a synthetic perspective, N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is often synthesized via click chemistry methodologies, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach is favored for its efficiency and modularity, allowing researchers to explore diverse derivatives. The compound's CAS No. 950241-42-6 is frequently cited in patents and publications related to combinatorial chemistry, underscoring its utility in high-throughput screening.

Another trending topic linked to this compound is its potential role in cancer research. Preliminary studies suggest that 1,2,3-triazole-based molecules exhibit promising activity against certain kinase targets, which are often implicated in tumor growth. While N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide itself may not yet be a clinical candidate, its structural motifs are being investigated for anticancer drug development. This aligns with the broader industry shift toward personalized oncology.

In addition to its pharmaceutical applications, this compound is also relevant in material science. The triazole ring can serve as a building block for supramolecular assemblies, contributing to the design of functional materials with tailored properties. Researchers exploring molecular electronics or sensor technologies may find its electronic characteristics advantageous. The compound's CAS No. 950241-42-6 is thus a cross-disciplinary keyword, bridging chemistry and engineering.

For those searching for synthetic protocols or spectroscopic data related to N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, it is essential to consult peer-reviewed journals or specialized databases. The compound's NMR and HPLC profiles are well-documented, facilitating its characterization in research settings. As the scientific community continues to explore structure-activity relationships (SAR), this molecule remains a valuable reference point.

In summary, N-(3-acetylphenyl)-5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-42-6) exemplifies the intersection of organic synthesis, drug discovery, and material innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse. Whether you're a chemist, biologist, or materials scientist, understanding this compound's properties can open doors to new opportunities in your field.